Cas no 5448-68-0 ( )
structure
Product Name:
CAS No:5448-68-0
MF:C13H11N3O4S
MW:305.309141397476
CID:941524
PubChem ID:226982
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- N-[(E)-benzylideneamino]-4-nitrobenzenesulfonamide
- N-(benzylideneamino)-4-nitro-benzenesulfonamide
- 5448-68-0
- DS-002013
-
-
- Inchi: 1S/C13H11N3O4S/c17-16(18)12-6-8-13(9-7-12)21(19,20)15-14-10-11-4-2-1-3-5-11/h1-10,15H
- InChI Key: NSDPASXYXDHJQK-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])(NN=CC1C=CC=CC=1)(=O)=O
Computed Properties
- Exact Mass: 305.04713
- Monoisotopic Mass: 305.047
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 467
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 113A^2
- XLogP3: 2.3
Experimental Properties
- Density: 1.388
- Boiling Point: 498.401°C at 760 mmHg
- Flash Point: 255.224°C
- Refractive Index: 1.636
- PSA: 101.67
- LogP: 3.90210
Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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